Cas no 88882-06-8 (Phenol, 2-methyl-4-(1-methyl-1-phenylethyl)-6-(2-propenyl)-)

• Product Name: Phenol, 2-methyl-4-(1-methyl-1-phenylethyl)-6-(2-propenyl)-
• CAS No: 88882-06-8
• MF: C₁₉H₂₂O
• MW: 266.377385616302
• CID: 1933598
• PubChem ID: 13258020
• Update Time: 2025-04-21

Phenol, 2-methyl-4-(1-methyl-1-phenylethyl)-6-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methyl-4-(1-methyl-1-phenylethyl)-6-(2-propenyl)-
• 2-methyl-4-(2-phenylpropan-2-yl)-6-prop-2-enylphenol
• 2-Methyl-4-(2-phenylpropan-2-yl)-6-(prop-2-en-1-yl)phenol
• 88882-06-8
• DTXSID90532502

• Inchi： 1S/C19H22O/c1-5-9-15-13-17(12-14(2)18(15)20)19(3,4)16-10-7-6-8-11-16/h5-8,10-13,20H,1,9H2,2-4H3
• InChI Key： SIVSFHQASUNVMH-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=CC=1CC=C)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 266.167065321Da
• Monoisotopic Mass: 266.167065321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 20.2Ų